Biliverdin (hydrochloride)
Biliverdin (hydrochloride)
Biliverdin is a green bile pigment produced from the oxidation of heme in a reaction catalyzed by heme oxygenase and is further reduced to bilirubin (Item No. 17161) by biliverdin reductase. Biliverdin regulates the cellular heme degradation process by inhibiting substrates from binding to the catalytic site of heme oxygenase. Bile pigments such as biliverdin are known to possess anti-mutagenic and antioxidant properties.
Brand Name:
Vulcanchem
CAS No.:
856699-18-8
VCID:
VC0161920
InChI:
InChI=1S/C33H34N4O6.ClH/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26;/h7-8,13-15,34-35H,1-2,9-12H2,3-6H3,(H,37,42)(H,38,39)(H,40,41);1H/b24-13+,27-14-,28-15-;
SMILES:
CC1=C(C(=CC2=C(C(=C(N2)C=C3C(=C(C(=O)N3)C)C=C)C)CCC(=O)O)NC1=CC4=NC(=O)C(=C4C)C=C)CCC(=O)O.Cl
Molecular Formula:
C33H34N4O6 • HCl
Molecular Weight:
619.1
Biliverdin (hydrochloride)
CAS No.: 856699-18-8
Reference Standards
VCID: VC0161920
Molecular Formula: C33H34N4O6 • HCl
Molecular Weight: 619.1
| CAS No. | 856699-18-8 |
|---|---|
| Product Name | Biliverdin (hydrochloride) |
| Molecular Formula | C33H34N4O6 • HCl |
| Molecular Weight | 619.1 |
| IUPAC Name | 3-[(2Z,5E)-2-[[3-(2-carboxyethyl)-5-[(Z)-(3-ethenyl-4-methyl-5-oxopyrrol-2-ylidene)methyl]-4-methyl-1H-pyrrol-2-yl]methylidene]-5-[(4-ethenyl-3-methyl-5-oxopyrrol-2-yl)methylidene]-4-methylpyrrol-3-yl]propanoic acid;hydrochloride |
| Standard InChI | InChI=1S/C33H34N4O6.ClH/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26;/h7-8,13-15,34-35H,1-2,9-12H2,3-6H3,(H,37,42)(H,38,39)(H,40,41);1H/b24-13+,27-14-,28-15-; |
| Standard InChIKey | KTRFJVRKVQROKS-UJCZHUFNSA-N |
| SMILES | CC1=C(C(=CC2=C(C(=C(N2)C=C3C(=C(C(=O)N3)C)C=C)C)CCC(=O)O)NC1=CC4=NC(=O)C(=C4C)C=C)CCC(=O)O.Cl |
| Description | Biliverdin is a green bile pigment produced from the oxidation of heme in a reaction catalyzed by heme oxygenase and is further reduced to bilirubin (Item No. 17161) by biliverdin reductase. Biliverdin regulates the cellular heme degradation process by inhibiting substrates from binding to the catalytic site of heme oxygenase. Bile pigments such as biliverdin are known to possess anti-mutagenic and antioxidant properties. |
| Synonyms | 3,18-diethenyl-1,19,22,24-tetrahydro-2,7,13,17-tetramethyl-1,19-dioxo-21H-biline-8,12-dipropanoic acid, monohydrochloride |
| Reference | 1.Liu, Y.,Moënne-Loccoz, P.,Loehr, T.M., et al. Heme oxygenase-1, intermediates in verdoheme formation and the requirement for reduction equivalents. The Journal of Biological Chemisty 272, 6909-6917 (1997). |
| PubChem Compound | 71311981 |
| Last Modified | Nov 11 2021 |
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